Cas no 2905-67-1 (Methyl 3,5-dichlorobenzoate)

• Product Name: Methyl 3,5-dichlorobenzoate
• CAS No: 2905-67-1
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD00032710
• CID: 84519
• PubChem ID: 76192
• Update Time: 2025-10-28

Methyl 3,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dichlorobenzoate
• 3,5-DICHLOROBENZOIC ACID METHYL ESTER
• 3,5-Dichlorobenzoicacidmethylester Solution
• Benzoic acid, 3,5-dichloro-, methyl ester
• Performance Check Solution
• 3,5-Dichlor-benzoesaeure-methylester
• Methyl 3,5-dichlorobenzoate , Tech.
• methyl ester of 3,5-CBA
• Methyl-3,5-dichlorobenzoate
• NCGC00255884-01
• Maybridge1_004559
• AKOS003295002
• InChI=1/C8H6Cl2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H
• Methyl3,5-dichlorobenzoate
• A876539
• Tox21_302235
• CCG-252549
• CAS-2905-67-1
• CS-0150832
• EN300-7396377
• CHEMBL3184246
• NS00120520
• Z18403814
• BS-16879
• Q27893293
• UNII-4GIM06EE3P
• 2905-67-1
• DTXCID5022146
• 4GIM06EE3P
• MFCD00032710
• methyl 3, 5-dichlorobenzoate
• SY062702
• s12062
• AK-968/41169433
• HMS554H05
• FT-0676511
• J-522119
• DTXSID7042146
• SCHEMBL588343
• STK449178
• DB-004580

• MDL： MFCD00032710
• Inchi： 1S/C8H6Cl2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• InChI Key： BTEVDFJXGLQUDS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 203.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58 ºC
• Boiling Point: 273.4±20.0 ºC (760 Torr),
• Flash Point: 118.1±20.8 ºC,
• Refractive Index: 1.545
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.78000
• Solubility: Not available

Methyl 3,5-dichlorobenzoate Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3,5-dichlorobenzoate

Methyl 3,5-dichlorobenzoate (CAS No. 2905-67-1): An Overview of Its Properties, Applications, and Recent Research

Methyl 3,5-dichlorobenzoate (CAS No. 2905-67-1) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of a benzene ring substituted with two chlorine atoms at the 3 and 5 positions and a methoxy group at the carboxyl position. The combination of these functional groups imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of methyl 3,5-dichlorobenzoate is C₉H₆Cl₂O₂, and its molecular weight is approximately 213.04 g/mol. It is a white to off-white crystalline solid at room temperature with a melting point ranging from 71 to 73°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in various chemical reactions.

In the pharmaceutical industry, methyl 3,5-dichlorobenzoate serves as an important intermediate in the synthesis of several drugs. For instance, it is used in the production of antifungal agents, anti-inflammatory drugs, and analgesics. The presence of chlorine atoms in the molecule can enhance the lipophilicity of the final drug product, which can improve its bioavailability and efficacy. Recent research has also explored its potential as a precursor for novel drug candidates with improved pharmacological profiles.

In the field of agrochemicals, methyl 3,5-dichlorobenzoate is utilized in the synthesis of herbicides and pesticides. Its chlorine substituents contribute to the stability and effectiveness of these compounds against various plant pathogens and pests. For example, it has been used as an intermediate in the synthesis of herbicides that target specific weed species without harming crops. This selective action makes it a valuable component in modern agricultural practices aimed at sustainable farming.

Beyond its applications in pharmaceuticals and agrochemicals, methyl 3,5-dichlorobenzoate has also found use in materials science. It can be incorporated into polymers to enhance their thermal stability and mechanical properties. Recent studies have shown that when used as a modifier in polymer blends, it can improve the compatibility between different polymer components, leading to more robust and durable materials. This property makes it particularly useful in the development of advanced materials for industrial applications.

The synthesis of methyl 3,5-dichlorobenzoate typically involves the esterification of 3,5-dichlorobenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester. The resulting product can be purified by recrystallization or distillation to obtain high-purity material suitable for further applications.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing methyl 3,5-dichlorobenzoate. For example, researchers have explored using solid acid catalysts and microwave-assisted reactions to reduce energy consumption and minimize waste generation. These approaches not only improve the sustainability of the production process but also align with global efforts to reduce environmental impact.

In terms of safety and handling, while methyl 3,5-dichlorobenzoate is generally considered safe for use under controlled conditions, proper precautions should be taken to avoid inhalation or skin contact. It is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The future outlook for methyl 3,5-dichlorobenzoate remains promising as ongoing research continues to uncover new applications and improve existing ones. With its unique chemical structure and versatile properties, this compound is likely to play a significant role in various industries for years to come.